Cas no 1803684-00-5 (Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate for the synthesis of bioactive compounds. The amino and methoxy substituents contribute to its versatility in further functionalization, enabling applications in heterocyclic chemistry and drug development. Its ester moiety facilitates solubility in organic solvents, simplifying purification and handling. This compound is particularly useful in the design of fluorinated analogs for probing structure-activity relationships in medicinal chemistry. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate structure

1803684-00-5 structure

Product Name:Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate

CAS No:1803684-00-5

MF:C₁₀H₁₂F₂N₂O₃

MW:246.210689544678

CID:4856380

Update Time:2025-06-08

Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate
- Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(8(11)12)14-9(16-2)7(5)13/h4,8H,3,13H2,1-2H3
- InChI Key： GLZUXSQULAVEAH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)C(=C(N=1)OC)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 266
XLogP3: 1.9
Topological Polar Surface Area: 74.4

Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065761-1g	Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate	1803684-00-5	97%	1g	$1,564.50	2022-04-02

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Additional information on Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1803684-00-5)

Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1803684-00-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes an ethyl carboxylate group and a methoxy moiety, makes it particularly valuable for designing compounds with enhanced metabolic stability and target specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and crop protection. Researchers are increasingly exploring the role of Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate in developing next-generation herbicides and pharmaceuticals. The incorporation of fluorine atoms, as seen in the difluoromethyl group, often improves the bioavailability and binding affinity of these molecules, addressing key challenges in modern chemistry.

The synthesis of CAS No. 1803684-00-5 involves multi-step organic reactions, including amination, esterification, and halogenation. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm the compound's structural integrity and purity, ensuring compliance with regulatory standards.

One of the most discussed topics in the scientific community is the potential of Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate to address drug resistance in antimicrobial therapies. Its structural features make it a promising candidate for modifying existing drugs to overcome resistance mechanisms. Additionally, its application in agrochemicals aligns with the growing need for sustainable pest control solutions, a hot topic in environmental science.

From an industrial perspective, the scalability of producing CAS No. 1803684-00-5 is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and reduce the environmental impact of synthesis. This aligns with global trends toward sustainable chemical production, a subject frequently searched by professionals in the field.

In conclusion, Ethyl 3-amino-6-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1803684-00-5) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of high interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.